Cas no 2228643-92-1 (1-(4,4-dimethylcyclohexyl)cyclobutan-1-amine)

• Product Name: 1-(4,4-dimethylcyclohexyl)cyclobutan-1-amine
• CAS No: 2228643-92-1
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5870584
• PubChem ID: 165974162
• Update Time: 2025-05-26

1-(4,4-dimethylcyclohexyl)cyclobutan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)cyclobutan-1-amine
• 2228643-92-1
• EN300-1774005

• Inchi： 1S/C12H23N/c1-11(2)8-4-10(5-9-11)12(13)6-3-7-12/h10H,3-9,13H2,1-2H3
• InChI Key： IHORSCYFHBPQFN-UHFFFAOYSA-N
• SMILES： NC1(CCC1)C1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 181.183049738g/mol
• Monoisotopic Mass: 181.183049738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4,4-dimethylcyclohexyl)cyclobutan-1-amine

1-(4,4-Dimethylcyclohexyl)cyclobutan-1-amine: A Comprehensive Overview

1-(4,4-Dimethylcyclohexyl)cyclobutan-1-amine, also known by its CAS registry number CAS No 2228643-92-1, is a specialized organic compound that has garnered attention in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a cyclobutane ring with a cyclohexane moiety substituted with two methyl groups. The presence of the amine functional group further enhances its versatility, making it a valuable component in both academic research and industrial applications.

The synthesis of 1-(4,4-Dimethylcyclohexyl)cyclobutan-1-amine involves a series of carefully controlled reactions that ensure the formation of the desired product with high purity. Recent advancements in catalytic methods and green chemistry have significantly improved the efficiency of its production process. For instance, researchers have explored the use of transition metal catalysts to facilitate the coupling reactions required for constructing the cyclobutane ring. These innovations not only reduce the environmental footprint but also lower production costs, making this compound more accessible for large-scale applications.

In terms of physical properties, 1-(4,4-Dimethylcyclohexyl)cyclobutan-1-amine exhibits a melting point of approximately 85°C and a boiling point around 280°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and THF is relatively high, which facilitates its use in various chemical reactions. The compound's stability under thermal and oxidative conditions has been extensively studied, revealing its suitability for applications in high-temperature environments.

The chemical properties of 1-(4,4-Dimethylcyclohexyl)cyclobutan-1-amine are primarily influenced by the electron-donating effects of the methyl groups on the cyclohexane ring. These groups enhance the compound's nucleophilic reactivity, making it an excellent candidate for nucleophilic substitution reactions. Recent studies have demonstrated its effectiveness as a precursor in the synthesis of advanced polymers and biodegradable materials. For example, researchers at the University of California have utilized this compound to develop novel polyamides with improved mechanical properties and reduced environmental impact.

In the field of pharmacology, 1-(4,4-Dimethylcyclohexyl)cyclobutan-1-amine has shown potential as a lead compound for drug discovery. Its ability to interact with specific biological targets has been explored in several preclinical studies. A team from Pfizer Inc. reported that this compound exhibits moderate inhibitory activity against certain kinases involved in cancer cell proliferation. While further optimization is required to enhance its bioavailability and selectivity, these findings underscore its potential as a starting material for developing therapeutic agents.

The application of CAS No 2228643-92-1 extends beyond traditional chemical synthesis into emerging areas such as nanotechnology and green chemistry. For instance, it has been employed as a building block in the construction of porous materials with tailored properties for gas storage applications. Scientists at MIT have successfully synthesized metal-organic frameworks (MOFs) incorporating this compound, demonstrating exceptional adsorption capacities for carbon dioxide and methane.

In conclusion, 1-(4,4-Dimethylcyclohexyl)cyclobutan-1-amine, identified by its CAS registry number CAS No 2228643-92-1, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, favorable physical properties, and reactivity make it an invaluable tool in modern chemistry. As research continues to uncover new possibilities for this compound, it is poised to play an even more significant role in advancing both scientific knowledge and industrial innovation.